Cas no 2196447-01-3 (1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2196447-01-3
• MF: C₁₄H₁₅F₂NO
• MW: 251.271810770035
• CID: 5414021
• PubChem ID: 138989227
• Update Time: 2025-06-11

1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7530362
• Z2738286380
• 1-{3-[(3,4-difluorophenyl)methyl]pyrrolidin-1-yl}prop-2-en-1-one
• 1-[3-[(3,4-Difluorophenyl)methyl]pyrrolidin-1-yl]prop-2-en-1-one
• 2196447-01-3
• 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C14H15F2NO/c1-2-14(18)17-6-5-11(9-17)7-10-3-4-12(15)13(16)8-10/h2-4,8,11H,1,5-7,9H2
• InChI Key： HNASFLKVKKRAAJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC2=CC=C(F)C(F)=C2)C1)(=O)C=C

Computed Properties

• Exact Mass: 251.11217043g/mol
• Monoisotopic Mass: 251.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 382.9±22.0 °C(Predicted)
• pka: -1.14±0.40(Predicted)

Additional information on 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one

Comprehensive Overview of 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2196447-01-3)

The compound 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2196447-01-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinyl core and a difluorophenyl moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or neuroprotective agent, aligning with current trends in precision medicine and neurodegenerative disease treatment.

In recent years, the demand for fluorinated compounds like 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on AI-driven drug design and computational chemistry, where such molecules are frequently screened for therapeutic potential. The compound’s CAS No. 2196447-01-3 is often searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening projects.

The synthesis of 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one involves multi-step organic reactions, including N-alkylation and Michael addition, which are topics of interest in modern green chemistry discussions. Researchers are exploring solvent-free or catalytic methods to improve yield and sustainability, addressing the global push for eco-friendly synthesis. Its propenone group also opens doors for click chemistry applications, a hot topic in bioconjugation and drug delivery systems.

From a commercial perspective, CAS No. 2196447-01-3 is listed by several specialty chemical suppliers, catering to the needs of pharmaceutical intermediates and research reagents. The compound’s structure-activity relationship (SAR) is frequently studied in tandem with machine learning models to predict bioactivity, a trend dominating cheminformatics forums. Its difluorophenyl component is particularly noteworthy, as fluorination is a key strategy in medicinal chemistry to optimize drug-likeness.

Safety and handling of 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one follow standard laboratory protocols, with no significant regulatory restrictions reported. Its stability under various pH conditions makes it suitable for in vitro studies, a common query among researchers optimizing assay conditions. The compound’s IUPAC name and SMILES notation are frequently searched in chemical databases, underscoring its role in digital chemistry workflows.

In summary, 1-[3-[(3,4-Difluorophenyl)methyl]-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2196447-01-3) represents a versatile scaffold with broad implications in drug development and material innovation. Its alignment with cutting-edge topics like AI-aided molecular design and sustainable synthesis ensures its continued relevance in scientific literature and industrial applications.